Cas no 1104643-51-7 (1-(1H-imidazol-2-yl)-1,4-Pentanedione)

1-(1H-imidazol-2-yl)-1,4-Pentanedione structure
1104643-51-7 structure
Product Name:1-(1H-imidazol-2-yl)-1,4-Pentanedione
CAS No:1104643-51-7
MF:C8H10N2O2
MW:166.177201747894
CID:1098856
Update Time:2024-07-25

1-(1H-imidazol-2-yl)-1,4-Pentanedione Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-imidazol-2-yl)-1,4-Pentanedione
    • 1,4-Pentanedione, 1-(1H-imidazol-2-yl)-
    • Inchi: 1S/C8H10N2O2/c1-6(11)2-3-7(12)8-9-4-5-10-8/h4-5H,2-3H2,1H3,(H,9,10)
    • InChI Key: GPTAEFVYLGDNSJ-UHFFFAOYSA-N
    • SMILES: C(C1=NC=CN1)(=O)CCC(=O)C

Experimental Properties

  • Density: 1.194±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
  • Boiling Point: 363.4±44.0 °C(predicted)
  • pka: 11.03±0.10(predicted)
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